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Compound of Interest

(8,5-Dinitro-pyridin-2-yl)-methyl-
Compound Name:

amine
CAS No.: 19404-40-1
Cat. No.: B095225

Get Quote

Executive Summary & Scientific Context

The shift towards Insensitive Munitions (IM) and deep-earth exploration (oil/gas perforation)
has necessitated the development of energetic materials that withstand extreme thermal
environments (>300°C) without compromising detonation performance. Dinitropyridines,
specifically 2,6-bis(picrylamino)-3,5-dinitropyridine (PYX) and its precursor 2,6-diamino-3,5-
dinitropyridine (DADNP), represent a critical class of heat-resistant explosives (HRES).

Unlike benzene-based analogues (e.g., TATB), the pyridine ring's electron-deficient nitrogen
creates a unique balance of high density and thermal insensitivity. This guide details the
synthesis, purification, and formulation protocols for integrating dinitropyridines into high-
performance explosive charges.

Key Chemical Advantages

o Thermal Stability: Extensive hydrogen bonding and steric hindrance raise decomposition
temperatures (
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) above 360°C for PYX.

e Crystal Morphology: The ability to recrystallize PYX into cubic forms (CPYX) significantly
reduces mechanical sensitivity compared to raw needle-like crystals.

o Compatibility: Highly compatible with fluoropolymer binders (e.g., Viton A) for pressed
charges.

Chemical Pathway & Synthesis Workflow[1]

The production of high-grade PYX requires a rigorous two-stage synthesis to ensure maximum
yield and purity. The pathway moves from the nitration of diaminopyridine to the coupling with
picryl chloride.
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Figure 1: Synthetic route from commercial precursors to thermally stable PYX. Note the
intermediate isolation of DADNP to ensure ring substitution purity.

Experimental Protocols
Protocol A: Synthesis of 2,6-Diamino-3,5-dinitropyridine
(DADNP)

Obijective: Isolate the DADNP precursor with >98% purity for downstream PYX synthesis.
Safety: Exothermic reaction.[1] Fume hood required (NOx generation).

o Reagent Preparation:
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o Prepare a mixed acid solution: 30 mL conc. sulfuric acid (

, 98%) and 10 mL fuming nitric acid (
, >90%).
o Cool to 0-5°C in an ice-salt bath.

 Nitration:
o Slowly add 5.0 g of 2,6-diaminopyridine to the mixed acid.
o Critical Control: Maintain temperature below 30°C to prevent ring oxidation.
o Stir for 3 hours, allowing the temperature to rise gradually to ambient (25°C).
e Quenching & Isolation:

o Pour the reaction mixture onto 200 g of crushed ice. A yellow precipitate (DADNP) will
form immediately.

o Filter using a sintered glass funnel (Porosity 3).

o Wash with cold water until filtrate pH is neutral (~pH 6-7).
« Validation:

o Recrystallize from DMF/Ethanol.

o Target MP: 350°C (decomposition).

o FTIR Check: Look for

stretches at 1530 cm~—t and 1340 cm™1.

Protocol B: Synthesis of PYX (Coburn Method Modified)

Objective: Convert DADNP/precursors into the final heat-resistant explosive PYX.

e Condensation:
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o Dissolve 2,6-diaminopyridine (or DADNP) in dimethylformamide (DMF) containing picryl
chloride (2.1 equivalents).

o Reflux at 100°C for 2 hours.

o Precipitate with water to obtain 2,6-bis(picrylamino)pyridine.

¢ Final Nitration:

o Suspend the intermediate in 98%

o Heat to 50°C for 1 hour. The introduction of nitro groups at the 3,5-positions of the pyridine
ring completes the PYX structure.

 Purification (Crucial for Sensitivity):
o Crude PYX forms needle-like crystals which are mechanically sensitive.

o Recrystallization: Dissolve in DMSO (solvent) and slowly add water (antisolvent) under
high-shear stirring to induce cubic crystal morphology (CPYX). This reduces friction
sensitivity by ~20%.

Formulation & Processing (PBX)

Pure PYX is a pressed powder. For practical application (boosters, perforators), it must be
formulated into a Polymer Bonded Explosive (PBX).

Binder System: Viton A (Fluoropolymer) Target Composition: 95% PYX / 5% Viton A

Protocol C: Slurry Coating Method

» Binder Solution: Dissolve Viton A in Acetone (10% w/v solution).
e Slurry Formation:

o Suspend fine-grain PYX (recrystallized) in water (ratio 1:5 solid/water).
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o Heat slurry to 60°C under agitation (500 RPM).

e Lacquer Addition:
o Add the Viton/Acetone solution dropwise to the aqueous slurry.

o Mechanism:[2] The acetone flashes off/diffuses into the water, precipitating the
hydrophobic Viton onto the PYX crystal surfaces.

e Granulation:
o Cool to room temperature. Filter and dry beads at 60°C in a vacuum oven.

o Sieve to obtain molding powder (Class 3: 150—-300 pum).

Characterization & Performance Data
Thermal Stability Assessment (DSC)

Differential Scanning Calorimetry (DSC) is the primary method for validating HRES.
e Instrument: DSC 4000 or equivalent.
o Conditions: Nitrogen atmosphere, heating rate 5°C/min.
e Criteria:
o Onset Temperature: The point where the baseline deviates (exothermic start).
o Peak Temperature: Maximum decomposition rate.

Comparative Data Table:
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Impact
Density Sensitivity (
Compound VOD (mls
P (glcm?) (Peak) (mis)
)
> 320 cm
DADNP 1.72 345°C ~7,000 N
(Insensitive)
PYX (Raw) 1.76 365°C 7,450 45 cm (Sensitive)
70 cm
PYX (Cubic) 1.77 372°C 7,480
(Moderate)
HNS (Ref) 1.74 320°C 7,000 55 cm
TATB (Ref) 1.93 380°C 7,900 > 320 cm

Note: PYX offers a higher thermal threshold than HNS, making it the preferred choice for ultra-
deep oil well perforation where temperatures exceed 250°C.

Safety & Testing Loop

The following diagram illustrates the mandatory testing sequence for new PYX batches before
scale-up.
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Figure 2: Quality assurance loop. Needle-shaped crystals must be rejected due to high friction

sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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